2-((3-allyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide

• IUPAC Name: N-(6-methyl-1,3-benzothiazol-2-yl)-2-[(4-oxo-3-prop-2-enyl-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C23H19N5O2S2/c1-3-10-28-21(30)20-19(14-6-4-5-7-15(14)24-20)27-23(28)31-12-18(29)26-22-25-16-9-8-13(2)11-17(16)32-22/h3-9,11,24H,1,10,12H2,2H3,(H,25,26,29)
• InChI Key: MSNAROJAPFJKEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)CSC3=NC4=C(C(=O)N3CC=C)NC5=CC=CC=C54
• Molecular Formula: C23H19N5O2S2
• Molecular Weight: 461.6 g/mol
• CAS No.: 888449-48-7

Description

2-((3-allyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C23H19N5O2S2 and its molecular weight is 461.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The compound is part of a series of synthesized compounds including N-(5-methyl-4-oxo-2-substituted phenyl-3H-thiazolidine-3-yl)-2-(3-substituted phenyl spiro [3H-indole-3,2-thiazolidine]-2,4-(1H)-dione-1-yl)-acetamide, indicating active research in the synthesis of complex heterocyclic structures, potentially for medicinal chemistry applications (Saxena et al., 2011).
• Studies involving methyl 3-amino-1H-indole-2-carboxylates led to the formation of 5H-pyrimido[5,4-b]indole derivatives, showcasing the compound's utility in the synthesis of intricate chemical structures (Shestakov et al., 2009).

Antimicrobial and Anticancer Applications

• Research on alternative products in one-pot reactions involving compounds like N-methyl-2-thiocarbamoylacetamide demonstrates the compound's potential in the synthesis of pharmaceutical agents (Krauze et al., 2007).
• Certain 1H-inden-1-one substituted (Heteroaryl)Acetamide derivatives, including the compound , have been synthesized and tested for their anticancer activity, indicating its relevance in developing potential cancer therapies (Karaburun et al., 2018).

Bioactive Compound Synthesis

• The compound is part of the synthesis process of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines that have shown COX-1/COX-2 inhibitory, analgesic, and anti-inflammatory activities, demonstrating its versatility in medicinal chemistry (Abu‐Hashem et al., 2020).
• Studies on a convenient and facile synthesis of various heterocyclic derivatives, including pyridine, pyridazine, pyrimido-[4,5-c]pyridazine, pyrido[3,4-c]pyridazine, 1,6-naphthyridine, and phthalazine derivatives, underline the compound's utility in a broad range of chemical syntheses (Rady & Barsy, 2006).

Antimicrobial Effects

• Novel thiazole derivatives including the compound have been studied for their antimicrobial effects against various foodborne bacteria, yeasts, and filamentous fungi species, indicating its potential in combating infectious diseases (Cankilic & Yurttaş, 2017).